Cas no 1806811-28-8 (Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1806811-28-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800746
• Update Time: 2025-06-09

Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(14)2-4-7(15)5(8(10)11)3-13-9(4)12/h3,8H,2H2,1H3,(H3,12,13,15)
• InChI Key： CZCIQGPBPQQZSI-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C1=O)CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1806811-28-8): A Comprehensive Overview

Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate, identified by its CAS number 1806811-28-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a hydroxyl group, contribute to its intriguing chemical properties and biological relevance.

The synthesis and characterization of Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate have been subjects of extensive research in recent years. The introduction of fluorine atoms into the molecular structure is a strategic choice in medicinal chemistry, as fluorine can enhance metabolic stability, binding affinity, and overall pharmacological activity. In particular, the 5-(difluoromethyl) moiety is known to improve the bioavailability and duration of action of drugs, making it a valuable modification in the development of new therapeutic agents.

Recent studies have highlighted the potential of this compound as a lead molecule in the design of novel drugs targeting various diseases. For instance, its structural motif is reminiscent of several known bioactive pyridines that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 2-amino group provides a site for further functionalization, allowing chemists to explore diverse derivatization strategies aimed at optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

The hydroxyl group at the 4-position adds another layer of complexity to the molecule, influencing its solubility, reactivity, and interaction with biological targets. This feature makes Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate a versatile scaffold for medicinal chemists seeking to develop compounds with tailored properties. The combination of these structural elements suggests that this compound may possess multiple biological activities, making it a promising candidate for further investigation.

In the context of drug discovery, the synthesis of analogs based on Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate has been explored to identify more potent and selective inhibitors or activators of specific biological pathways. Computational modeling and high-throughput screening techniques have been employed to accelerate the identification of lead compounds with improved pharmacological profiles. These approaches leverage the known bioactivity of pyridine derivatives to guide the design of new molecules that can modulate target proteins or enzymes involved in disease processes.

The role of fluorinated compounds in modern medicine cannot be overstated. The incorporation of fluorine atoms into drug molecules has led to several breakthroughs in treating conditions such as cancer, infectious diseases, and neurological disorders. The ability of fluorine to influence electronic properties and metabolic stability makes it an indispensable tool for medicinal chemists aiming to develop next-generation therapeutics. In this regard, Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate represents an important step forward in harnessing the potential of fluorinated pyridines.

Moreover, the hydroxyl group in this compound opens up possibilities for further chemical modifications, such as etherification or esterification, which can alter its solubility and permeability across biological membranes. These modifications are crucial for improving drug delivery systems and ensuring that therapeutic agents reach their intended targets effectively. The flexibility provided by the various functional groups in Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate allows researchers to fine-tune its properties for specific applications.

The biological activity of this compound has been preliminarily assessed through in vitro assays targeting enzymes and receptors relevant to human health. Initial results suggest that it may interfere with key signaling pathways involved in inflammation and cell proliferation, making it a potential candidate for treating conditions such as arthritis or certain types of cancer. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, Methyl 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1806811-28-8) is a structurally interesting compound with significant implications for pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing new drugs with improved efficacy and selectivity. As research continues to uncover the biological significance of fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.